5-Methyl-7-(5-methylfuran-2-yl)-2-(methylthio)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-methyl-7-(5-methylfuran-2-yl)-2-methylsulfanyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H15N5O2S/c1-6-4-5-8(20-6)10-9(11(14)19)7(2)15-12-16-13(21-3)17-18(10)12/h4-5,10H,1-3H3,(H2,14,19)(H,15,16,17)
• InChI Key: VILSLJKCJJMUSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2C(=C(NC3=NC(=NN23)SC)C)C(=O)N
• Molecular Formula: C13H15N5O2S
• Molecular Weight: 305.36 g/mol
• CAS No.: 941897-30-9

Description

5-Methyl-7-(5-methylfuran-2-yl)-2-(methylthio)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C13H15N5O2S and its molecular weight is 305.36. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis

The compound under discussion falls within the broader category of heterocyclic compounds, which are of significant interest in the field of organic chemistry due to their diverse applications, including pharmaceuticals, agrochemicals, and materials science. Research in this area explores the synthesis and functionalization of heterocycles, aiming to develop novel compounds with potential biological or physical properties.

One study delves into the synthesis of new spiro derivatives of dihydro-1,2,3-triazolo[1,5-a]pyrimidine, highlighting the versatility of these compounds in multicomponent reactions. This approach demonstrates the potential for creating complex structures with possible therapeutic applications (Gladkov et al., 2018).

Antimicrobial Activity

The exploration of heterocyclic compounds also extends to their antimicrobial properties. For instance, research on new pyridothienopyrimidines and pyridothienotriazines has revealed compounds with in vitro antimicrobial activities. These findings suggest that structural modifications of the pyrimidine core can lead to significant biological activities, potentially leading to new antimicrobial agents (Abdel-rahman et al., 2002).

Supramolecular Assemblies

The structural features of heterocyclic compounds like 5-Methyl-7-(5-methylfuran-2-yl)-2-(methylthio)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide facilitate their use in the construction of supramolecular assemblies. These assemblies, formed through hydrogen bonding and other non-covalent interactions, have applications in materials science, catalysis, and nanotechnology. For example, novel pyrimidine derivatives have been synthesized and investigated for their ability to form hydrogen-bonded supramolecular assemblies, showcasing the potential of these compounds in creating complex molecular structures (Fonari et al., 2004).

Tuberculostatic Activity

The search for new therapeutic agents against tuberculosis has led to the synthesis of structural analogs of triazolopyrimidines, demonstrating significant tuberculostatic activity. This research underscores the importance of heterocyclic chemistry in developing new drugs against infectious diseases, with certain derivatives showing promising results against Mycobacterium tuberculosis (Titova et al., 2019).